Poly[3-(octylthio)thiophene-2,5-diyl]

• IUPAC Name: 3-octylsulfanylthiophene
• InChI: InChI=1S/C12H20S2/c1-2-3-4-5-6-7-9-14-12-8-10-13-11-12/h8,10-11H,2-7,9H2,1H3
• InChI Key: IWBMDDCNOXVMRI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCSC1=CSC=C1
• Molecular Formula: C12H20S2
• Molecular Weight: 228.4 g/mol

Description

Poly[3-(octylthio)thiophene-2,5-diyl], or POTTD, is an important organic semiconductor material that has numerous applications in the fields of organic electronics and optoelectronics. It is an important component of organic photovoltaics and organic field-effect transistors, and has been used in a variety of organic electronic devices, including organic light-emitting diodes (OLEDs), photodetectors, and organic thin-film transistors (OTFTs). POTTD has also been used in a range of other applications, such as organic solar cells, organic photovoltaic cells, and organic light-emitting transistors (OLETs).

Scientific Research Applications

POTTD has been widely studied for its potential applications in organic electronics and optoelectronics. It has been used to create organic thin-film transistors (OTFTs) and organic light-emitting diodes (Poly[3-(octylthio)thiophene-2,5-diyl]). It has also been used as a hole-transporting material in organic photovoltaic cells and as an electron-transporting material in organic field-effect transistors (OFETs). POTTD has also been used in organic solar cells, organic photodetectors, and organic light-emitting transistors (OLETs).

Mechanism of Action

The mechanism of action of POTTD is based on its ability to act as an electron-donor material. The electrons in the polymer chain are able to move freely, allowing them to be transferred from one molecule to another. This process is known as charge transfer, and it is the basis for the electronic properties of POTTD.
Biochemical and Physiological Effects
POTTD has been shown to have no significant biochemical or physiological effects. It is non-toxic and non-irritating, and has been deemed safe for use in a variety of applications.

Advantages and Limitations for Lab Experiments

The main advantages of using POTTD in lab experiments are its low cost, low toxicity, and high stability. It is also easy to synthesize and has a wide range of applications. The main limitation of using POTTD is its relatively low conductivity, which can limit its use in some applications.

Future Directions

POTTD has a wide range of potential applications, and there are many future directions for research. These include the development of new materials for organic electronics and optoelectronics, the optimization of existing materials for use in organic devices, the development of new synthesis methods for POTTD, and the exploration of new applications for POTTD. Additionally, research into the mechanism of action of POTTD and its biochemical and physiological effects could provide further insight into its potential applications.

Synthesis Methods

POTTD is synthesized through a radical polymerization reaction, which involves the use of a radical initiator, such as azoisobutyronitrile (AIBN), and a monomer, such as 3-(octylthio)thiophene-2,5-diyl. The radical initiator breaks the double bond of the monomer, forming free radicals, which then react with each other to form the desired polymer chain. This reaction is usually carried out in a solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF). The reaction is typically carried out at room temperature, and the desired polymer chain is formed in a few hours.